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CAS No.: 33017-11-7

Cat. No.: B549688

Get Quote

Introduction: The Significance of C-peptide
Measurement
Connecting peptide, or C-peptide, is a 31-amino acid polypeptide that is a crucial byproduct of

insulin synthesis within the pancreatic β-cells.[1][2] Proinsulin, the precursor to insulin, is

cleaved to form equimolar amounts of insulin and C-peptide, which are then co-secreted into

the bloodstream.[3][4] While initially considered biologically inert, C-peptide is now recognized

for its own physiological activities, including anti-inflammatory and neuroprotective effects.[5]

However, its primary clinical and research utility lies in its role as a stable and reliable

biomarker of endogenous insulin secretion.[1] Unlike insulin, which has a short half-life of 3-5

minutes and is significantly cleared by the liver in its first pass, C-peptide has a longer half-life

of about 30-35 minutes and is primarily cleared by the kidneys.[2] This makes C-peptide an

excellent indicator of β-cell function, even in patients receiving exogenous insulin therapy.[6][7]

Measurement of C-peptide is invaluable for differentiating between type 1 and type 2 diabetes,

assessing residual β-cell function, and investigating causes of hypoglycemia.[8][9]
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Radioimmunoassay (RIA) is a classic, highly sensitive, and specific technique used for the

quantitative measurement of C-peptide in various biological samples like serum and plasma.

[10][11] This document provides a comprehensive guide to the principles, applications, and a

detailed protocol for the detection of human C-peptide using RIA.

The Biological Pathway of Insulin and C-peptide
Secretion
The synthesis and secretion of insulin and C-peptide are tightly regulated processes that are

fundamental to glucose homeostasis. The following diagram illustrates this pathway.
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Caption: Biosynthesis and secretion of insulin and C-peptide from pancreatic β-cells.

Principle of Radioimmunoassay (RIA) for C-peptide
The radioimmunoassay for C-peptide is a competitive binding assay.[11] The principle relies on

the competition between a known quantity of radiolabeled C-peptide (the "tracer") and the

unlabeled C-peptide present in the sample (the "antigen") for a limited number of binding sites

on a specific anti-C-peptide antibody.[11][12]
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The concentration of C-peptide in the sample is inversely proportional to the amount of

radiolabeled C-peptide that binds to the antibody. By measuring the radioactivity of the

antibody-bound fraction, a standard curve can be generated, and the concentration of C-

peptide in unknown samples can be determined.[12]

RIA Workflow Overview
The following diagram outlines the general steps involved in a C-peptide radioimmunoassay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b549688?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

